Cas no 1955499-79-2 (sodium 1H-1,2,3,4-tetrazole-5-carboxylate)

Sodium 1H-1,2,3,4-tetrazole-5-carboxylate is a heterocyclic compound featuring a tetrazole ring with a carboxylate functional group at the 5-position. This water-soluble sodium salt is valued for its stability and reactivity, making it a useful intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and energetic materials. Its tetrazole moiety serves as a bioisostere for carboxylic acids, enhancing metabolic stability in drug design. The compound’s high nitrogen content also contributes to its application in propellants and pyrotechnics. Its compatibility with aqueous systems and ease of handling further underscore its utility in research and industrial processes.

sodium 1H-1,2,3,4-tetrazole-5-carboxylate structure

1955499-79-2 structure

Product Name:sodium 1H-1,2,3,4-tetrazole-5-carboxylate

CAS No:1955499-79-2

MF:C₂HN₄NaO₂

MW:136.044709920883

MDL:MFCD29041405

CID:5606543

PubChem ID:117587735

Update Time:2025-11-01

sodium 1H-1,2,3,4-tetrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2H-Tetrazole-5-carboxylic acid, sodium salt (1:1)
- sodium tetrazolate
- sodium 5-tetrazolate
- sodium 1H-1,2,3,4-tetrazole-5-carboxylate
- 1955499-79-2
- EN300-99656
- MDL： MFCD29041405
- Inchi： 1S/C2H2N4O2.Na/c7-2(8)1-3-5-6-4-1;/h(H,7,8)(H,3,4,5,6);/q;+1/p-1
- InChI Key： ISTDXGCDGWDFEG-UHFFFAOYSA-M
- SMILES： [Na+].[O-]C(C1N=NNN=1)=O

Computed Properties

Exact Mass: 135.99971957g/mol
Monoisotopic Mass: 135.99971957g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 109
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 94.6Å²

sodium 1H-1,2,3,4-tetrazole-5-carboxylate Pricemore >>

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Enamine	EN300-99656-0.05g	sodium 1H-1,2,3,4-tetrazole-5-carboxylate	1955499-79-2	95%	0.05g	$413.0	2024-05-21
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Enamine	EN300-99656-1g	sodium 1H-1,2,3,4-tetrazole-5-carboxylate	1955499-79-2		1g	$491.0	2023-09-01
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Enamine	EN300-99656-10g	sodium 1H-1,2,3,4-tetrazole-5-carboxylate	1955499-79-2		10g	$4130.0	2023-09-01
Enamine	EN300-99656-1.0g	sodium 1H-1,2,3,4-tetrazole-5-carboxylate	1955499-79-2	95%	1.0g	$491.0	2024-05-21
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